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Compound of Interest

Compound Name: 1,3,5-Tricaffeoylquinic acid

Cat. No.: B15567342 Get Quote

An In-depth Technical Guide to 1,3,5-Tricaffeoylquinic Acid: Synonyms, Biological Activities,

and Experimental Protocols

This technical guide provides a comprehensive overview of 1,3,5-Tricaffeoylquinic acid, a

biologically active polyphenol. It is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its nomenclature, biological effects, and the

experimental methods used to study them.

Synonyms and Alternative Names
1,3,5-Tricaffeoylquinic acid is known by several names in scientific literature and chemical

databases. A comprehensive list of its synonyms and identifiers is provided below.
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Type Name/Identifier

Common Name 1,3,5-Tricaffeoylquinic acid

Systematic Name

(1S,3R,4R,5R)-1,3,5-Tris([[(E)-3-(3,4-

dihydroxyphenyl)prop-2-enoyl]oxy])-4-

hydroxycyclohexane-1-carboxylic acid

Alternative Names 1,3,5-tri-O-caffeoylquinic acid[1]

(-)-1,3,5-tri-O-caffeoylquinic acid

1,3,5-tricaffeoylquinic-acid[1]

CAS Number 1073897-80-9[1]

Molecular Formula C₃₄H₃₀O₁₅[1][2][3]

Molecular Weight 678.59 g/mol [2]

PubChem CID 19387644[3]

Biological Activities and Quantitative Data
1,3,5-Tricaffeoylquinic acid exhibits a range of biological activities, making it a compound of

significant interest for therapeutic development. The following table summarizes key

quantitative data from various studies.
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Biological

Activity
Assay/Model Metric Value Reference

Anti-HIV
HIV-1 RNase H

Inhibition
IC₅₀ 0.4 µM [4]

HIV-1 Integrase

Inhibition
IC₅₀ 0.063 µM [5]

Anti-HIV activity

(MT-2 cells)
EC₅₀ 1.15 µM [5]

Anti-Cancer
Ovarian Cancer

(A2780 cells)

Cytotoxicity (100

µM)

>75% viability

loss
[6][7]

Ovarian Cancer

(A2780 cells)

Apoptosis

Induction (100

µM)

>37% apoptotic

cells
[6][7]

Anti-Wrinkle
Nrf2 activity in

HaCaT cells

Activity increase

(20 µM)
54%

Hair Growth

β-catenin

expression in

HFDPCs

- Upregulation [8]

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the literature for

1,3,5-Tricaffeoylquinic acid.

Anti-HIV Activity Assay (MT-2 Cell-based)
This protocol assesses the ability of 1,3,5-Tricaffeoylquinic acid to protect MT-2 cells from

HIV-1 induced cytopathic effects.

Cell Culture: Maintain MT-2 cells in an appropriate growth medium.

Compound Preparation: Prepare serial twofold dilutions of 1,3,5-Tricaffeoylquinic acid in

the growth medium.
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Virus Incubation: Incubate 50 µL of the diluted compound with 50 µL of HIV-1LAI for 1 hour

at 37°C.

Cell Addition: Add 100 µL of MT-2 cell suspension (2 × 10⁵ cells) to each well.

Incubation: Incubate the plates for 72 hours at 37°C.

Cytopathic Effect Measurement: Harvest the cells and measure the cytopathic effect using a

neutral red dye assay to determine the 50% effective dose (ED₅₀)[9].

Ovarian Cancer Cell (A2780) Apoptosis Assay
This protocol evaluates the induction of apoptosis in A2780 ovarian cancer cells by 1,3,5-
Tricaffeoylquinic acid.

Cell Culture: Seed 5 × 10⁴ A2780 cells per well in 6-well plates and culture for 24 hours.

Treatment: Treat the cells with the desired concentration of 1,3,5-Tricaffeoylquinic acid
(e.g., 100 µM) for 24 hours.

Cell Harvesting: Detach the cells from the plate and centrifuge to collect the cell pellet.

Staining:

Annexin V-FITC/PI Staining: Resuspend cells in binding buffer and add 5 µL of Annexin V-

FITC and 5 µL of propidium iodide. Incubate in the dark at room temperature for 5

minutes.

DAPI Staining: Fix cells with methanol and stain with DAPI solution.

Analysis:

For Annexin V-FITC/PI, analyze the cells by flow cytometry to quantify apoptotic and

necrotic cells[10].

For DAPI staining, examine the nuclear morphology of the cells under a fluorescence

microscope[10].
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Signaling Pathways
1,3,5-Tricaffeoylquinic acid modulates several key signaling pathways to exert its biological

effects. The following diagrams, generated using Graphviz, illustrate these interactions.

Wnt/β-catenin Signaling Pathway in Hair Growth
1,3,5-Tricaffeoylquinic acid has been shown to promote hair growth by upregulating the

expression of β-catenin, a key component of the Wnt signaling pathway. This pathway is crucial

for hair follicle development and regeneration[8][11].
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Wnt/β-catenin signaling in hair growth.

VEGFR2 Signaling in Angiogenesis Inhibition
In the context of ovarian cancer, 1,3,5-Tricaffeoylquinic acid has been observed to inhibit

endothelial tube formation, a key process in angiogenesis. This is achieved by suppressing the
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expression of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and downstream

signaling molecules like ERK, PI3K, Akt, and mTOR[6][7].
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VEGFR2 signaling in angiogenesis.

This technical guide provides a foundational understanding of 1,3,5-Tricaffeoylquinic acid.

Further research is warranted to fully elucidate its mechanisms of action and therapeutic

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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